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Compound of Interest

2-Methyl-2h-indazole-3-
Compound Name:
carbonitrile

Cat. No.: B018127

Essential Safety and Handling Guide for 2-
Methyl-2H-indazole-3-carbonitrile

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Methyl-2H-indazole-3-carbonitrile was
found. The following information is synthesized from data for structurally similar compounds,
including 2-Methyl-2H-indazole-3-carbaldehyde, 2-Methyl-2H-indazole-3-carboxylic acid, and 5-
Bromo-2-methyl-2H-indazole-3-carbonitrile. Researchers should handle this compound with
caution and perform a thorough risk assessment before use.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Methyl-2H-indazole-3-
carbonitrile. The nitrile functional group may present specific hazards not fully addressed in
the safety data for its analogues.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is critical to ensure safety when handling 2-Methyl-
2H-indazole-3-carbonitrile. The following table summarizes the recommended PPE based on
the potential hazards of skin and eye irritation, and potential toxicity if ingested or inhaled, as

indicated for similar compounds.
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Protection Type

Specification

Purpose

Eye/Face Protection

Chemical safety goggles or

face shield.

Protects against splashes and

airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). Lab coat.

Prevents skin contact,

irritation, and absorption.

Respiratory Protection

Use in a well-ventilated area or
with a fume hood. If ventilation
is inadequate, use a NIOSH-

approved respirator.

Minimizes inhalation of dust or

vapors.

Hand Protection

Inspect gloves for integrity
before use. Use proper glove
removal technique to avoid

skin contact.

Ensures barrier effectiveness.

Hazard Identification and Precautionary Measures

Based on data for analogous compounds, 2-Methyl-2H-indazole-3-carbonitrile is anticipated

to be a hazardous substance. The hazard statements for a similar bromo-substituted nitrile

include H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious

eye irritation)[1]. The following table outlines precautionary statements for safe handling.
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Category Precautionary Statement

Wash hands and any exposed skin thoroughly
after handling. Do not eat, drink, or smoke when
using this product. Wear protective gloves,
Prevention protective clothing, eye protection, and face
protection. Avoid breathing dust, fumes, gas,
mist, vapors, or spray. Use only outdoors or in a

well-ventilated area.

Wash with plenty of soap and water. If skin
R (IF ON SKIN) irritation occurs, get medical advice/attention.
esponse
P Take off contaminated clothing and wash it

before reuse.

Rinse cautiously with water for several minutes.
R (IF IN EYES) Remove contact lenses, if present and easy to
esponse . _ s .
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Call a POISON CENTER or doctor/physician if

Response (IF SWALLOWED) ]
you feel unwell. Rinse mouth.

Remove person to fresh air and keep
Response (IF INHALED) comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Store in a well-ventilated place. Keep container
Storage ]
tightly closed. Store locked up.

) Dispose of contents/container to an approved
Disposal ]
waste disposal plant.

Procedural Workflow for Handling 2-Methyl-2H-
indazole-3-carbonitrile

The following diagram illustrates the standard operational workflow for handling this compound,
from initial preparation to final disposal, emphasizing safety at each step.
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Operational Workflow for Handling 2-Methyl-2H-indazole-3-carbonitrile

Preparation

1. Risk Assessment & SOP Review

Ensute all safety measures are in place

2. Don Appropriate PPE

Proceed to handling

Handlirv & Use

3. Weigh Compound in Ventilated Area

:

4. Prepare Solution in Fume Hood

:

5. Perform Experiment

Post-experiment

Cleanup %Disposal

6. Decontaminate Glassware & Surfaces

:

7. Segregate & Label Waste

:

8. Dispose of Waste via Approved Channels

inal step

9. Doff PPE & Wash Hands

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe handling of 2-Methyl-2H-indazole-3-
carbonitrile.

Disposal Plan

All waste materials contaminated with 2-Methyl-2H-indazole-3-carbonitrile should be treated
as hazardous waste.

¢ Solid Waste: Collect solid waste, including contaminated consumables (e.g., weigh boats,
paper towels), in a dedicated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect liquid waste, including reaction mixtures and solvent rinses, in a
sealed, labeled, and appropriate hazardous waste container. Do not mix with incompatible
waste streams.

» Disposal: Dispose of all waste through your institution's environmental health and safety
office, following all local, state, and federal regulations. Do not dispose of this chemical down
the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-Bromo-2-methyl-2H-indazole-3-carbonitrile | 1528133-76-7 [sigmaaldrich.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-Methyl-
2h-indazole-3-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018127#personal-protective-equipment-for-handling-
2-methyl-2h-indazole-3-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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